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Compound of Interest

Compound Name: 2-Nitropropane

Cat. No.: B154153 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the utilization of 2-
nitropropane as a versatile chemical intermediate in the synthesis of pharmaceutical

compounds. The focus is on its application in the synthesis of central nervous system (CNS)

agents, specifically phentermine and its analogue, chlorphentermine.

Introduction: The Role of 2-Nitropropane in Drug
Synthesis
2-Nitropropane [(CH₃)₂CH(NO₂)] is a valuable C3 building block in organic synthesis. Its utility

in pharmaceutical manufacturing primarily stems from its ability to serve as a precursor to

ketones and amines. The nitro group can be transformed into a carbonyl group via the Nef

reaction, or more commonly in drug synthesis, reduced to a primary amine. This latter

transformation is particularly significant as it allows for the introduction of a gem-

dimethylaminoethyl group, a common pharmacophore in various CNS-active compounds.[1][2]

Two key reactions underscore the importance of 2-nitropropane as a pharmaceutical

intermediate:

The Henry (Nitroaldol) Reaction: This base-catalyzed reaction involves the condensation of

2-nitropropane with an aldehyde or ketone to form a β-nitro alcohol.[3][4] This reaction is
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crucial for creating the carbon skeleton of the target pharmaceutical.

Reduction of the Nitro Group: The nitro group of the β-nitro alcohol intermediate is

subsequently reduced to a primary amine, yielding the final active pharmaceutical ingredient

(API) or a key precursor.[5]

Application in the Synthesis of Phentermine
Phentermine, a stimulant and appetite suppressant, is a well-known pharmaceutical

synthesized using 2-nitropropane. The synthesis involves a two-step process initiated by a

Henry reaction between 2-nitropropane and benzaldehyde.
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Step 1: Henry Reaction

Step 2: Reduction

2-Nitropropane

2-Methyl-2-nitro-1-phenyl-1-propanol

Base Catalyst

Benzaldehyde

Phentermine

Reducing Agent (e.g., H₂, Pd/C)
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Start

Henry Reaction
(2-Nitropropane + p-Chlorobenzaldehyde)

Intermediate:
2-Methyl-2-nitro-1-(4-chlorophenyl)-1-propanol

Reduction of Nitro Group

Product:
Chlorphentermine

Purification

End

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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